molecular formula C11H17NO2 B8309688 ethyl 4-isopropyl-2-methyl-1H-pyrrole-3-carboxylate

ethyl 4-isopropyl-2-methyl-1H-pyrrole-3-carboxylate

Cat. No.: B8309688
M. Wt: 195.26 g/mol
InChI Key: PUSUENUSFHDMRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-isopropyl-2-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17NO2

Molecular Weight

195.26 g/mol

IUPAC Name

ethyl 2-methyl-4-propan-2-yl-1H-pyrrole-3-carboxylate

InChI

InChI=1S/C11H17NO2/c1-5-14-11(13)10-8(4)12-6-9(10)7(2)3/h6-7,12H,5H2,1-4H3

InChI Key

PUSUENUSFHDMRB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(NC=C1C(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution containing 0.32 g of 4-amino-2-methyl-3-butanone hydrochloride, 0.33 g of ethyl acetoacetate and 0.28 g of sodium acetate in 2 ml of 75% acetic acid was heated at 100° C. for 1.5 h. The mixture was poured into 10 ml of water and extracted three times with 10 ml of diethyl ether. Combined extracts were washed three times with 10 ml of saturated sodium hydrogen carbonate and with 10 ml of brine then dried over anhydrous magnesium sulphate, filtered and evaporated. The residue was purified by flash chromatography on silica gel using dichloromethane for the elution to give 0.15 g of ethyl 4-isopropyl-2-methyl-1H-pyrrole-3-carboxylate. Recrystallisation from isohexane gave analytically pure material of melting point 67-68.5° C.; mass spectrum (EI) m/z 195 [M]+.
Quantity
0.32 g
Type
reactant
Reaction Step One
Quantity
0.33 g
Type
reactant
Reaction Step One
Quantity
0.28 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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